Cas no 895111-75-8 (N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895111-75-8
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5440664
• PubChem ID: 7246389
• Update Time: 2025-05-18

N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[3,4-Dihydro-4-(4-methoxyphenyl)-3-oxo-2-pyrazinyl]thio]-N-(2-ethylphenyl)acetamide
• 895111-75-8
• N-(2-ethylphenyl)-2-{[4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide
• N-(2-ethylphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(2-ethylphenyl)-2-((4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide
• AKOS001977717
• F3165-1666
• N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O3S/c1-3-15-6-4-5-7-18(15)23-19(25)14-28-20-21(26)24(13-12-22-20)16-8-10-17(27-2)11-9-16/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key： AQMFIBYPQNSPHU-UHFFFAOYSA-N
• SMILES： S(C1C(N(C=CN=1)C1C=CC(=CC=1)OC)=O)CC(NC1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.11±0.70(Predicted)

Additional information on N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 895111-75-8)

N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 895111-75-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular architecture of this compound, featuring a combination of aromatic rings, heterocyclic structures, and functional groups, makes it a subject of considerable interest for scientists exploring novel drug candidates.

The compound's molecular structure consists of several key components that contribute to its chemical reactivity and biological activity. The presence of an ethylphenyl group at the N-position and a sulfanyl-substituted dihydropyrazine ring highlights its potential as a scaffold for further derivatization and optimization. These structural features are crucial in determining its interaction with biological targets, making it a valuable asset in the quest for new pharmacological agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The 4-methoxyphenyl moiety, in particular, has been identified as a region that can enhance binding affinity to specific biological targets, thereby increasing the compound's efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, have been employed to construct the complex molecular framework. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the expertise required to produce it on an industrial scale.

Evaluation of the pharmacological properties of N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has revealed promising results in preclinical studies. The compound has demonstrated ability to interact with various biological targets, including kinases and transcription factors, which are pivotal in regulating cellular processes. Preliminary data suggest that it may have therapeutic potential in conditions such as chronic inflammation and certain types of cancer. However, further research is necessary to fully elucidate its mechanism of action and long-term safety profile.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. By leveraging advanced computational tools, researchers can predict binding affinities and identify potential binding sites on target proteins. This approach not only accelerates the drug discovery process but also provides insights into how structural modifications can enhance the compound's biological activity.

In conclusion, N-(2-ethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 895111-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.